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Compound of Interest

Compound Name: Omiganan Pentahydrochloride

Cat. No.: B549296

Disclaimer: A specific Safety Data Sheet (SDS) for Omiganan Pentahydrochloride is not
publicly available. The following guidelines are based on general laboratory safety protocols for
handling research-grade chemicals, particularly peptide compounds, of unknown toxicity.
Researchers must conduct a risk assessment and consult with their institution's environmental
health and safety (EHS) department before handling this substance.

Omiganan Pentahydrochloride is a synthetic cationic antimicrobial peptide.[1] While its exact
toxicological properties have not been fully investigated, it is prudent to handle it with care to
minimize exposure.[2]

Personal Protective Equipment (PPE)

In the absence of specific data, a conservative approach to PPE is recommended. The
following table summarizes the general PPE for handling powdered or solubilized Omiganan
Pentahydrochloride in a laboratory setting.[3][4][5]
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Equipment Specification Purpose

Nitrile or other chemical-
Hand Protection resistant gloves. Consider To prevent skin contact.[6]

double-gloving.

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical splash ) )
and airborne particles.[1][7]
goggles.
A lab coat with long sleeves To protect skin and clothing

Body Protection ) o o
and tight-fitting cuffs. from contamination.[4]

A dust mask or respirator may

be necessary when handling ) )
) ) . To prevent inhalation of
Respiratory Protection larger quantities of the ) )
- ) airborne particles.[8]
lyophilized powder to avoid

inhalation.

Operational Plan: Safe Handling and Storage

Engineering Controls:
o Work in a well-ventilated area.[3]

» When handling the lyophilized powder, use a chemical fume hood or a biological safety
cabinet to minimize inhalation risk.[7][9]

Hygiene Practices:

Avoid direct contact, inhalation, or exposure to the compound.[3]

Do not eat, drink, or apply cosmetics in the laboratory.[7]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[1]

Remove contaminated PPE before leaving the laboratory.[1]
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Storage:

» Store lyophilized peptides in a cool, dry, and dark place, typically at -20°C or colder for long-
term storage.[3][8]

« Allow the container to warm to room temperature in a desiccator before opening to prevent
moisture contamination.[2][8]

» Store solutions in sterile, tightly sealed containers. For prolonged storage, it is recommended
to store aliquots at -20°C or colder.[2]

Disposal Plan

Dispose of Omiganan Pentahydrochloride and any contaminated materials in accordance
with institutional, local, and national regulations for chemical waste.[3]

e Do not pour peptide solutions or other chemical waste down the drain.[3]
o Collect all waste in appropriately labeled, leak-proof containers.

o Consult your institution's EHS department for specific disposal procedures.

Emergency Procedures

Chemical Spill: In the event of a spill, evacuate nonessential personnel from the area.[10] If the
spill is large or involves a highly concentrated solution, alert your institution's emergency
response team.[11] For minor spills, trained personnel wearing appropriate PPE can proceed
with cleanup.[10] Use an absorbent material compatible with the chemical and decontaminate
the area.[11]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with
copious amounts of water for at least 15 minutes.[12][13] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[12][13] Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Visual Guides
The following diagrams illustrate general laboratory safety workflows.
Caption: Workflow for responding to a chemical spill.

Caption: Decision-making for PPE selection with unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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